Cas no 1270086-01-5 ((2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid)

• Product name: (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid
• CAS No: 1270086-01-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 5291118

(2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(5-(trifluoromethyl)pyridin-3-yl)propanoic acid
• 3-Pyridinepropanoic acid, α-amino-5-(trifluoromethyl)-, (αR)-
• (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid

• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)6-1-5(3-14-4-6)2-7(13)8(15)16/h1,3-4,7H,2,13H2,(H,15,16)/t7-/m1/s1
• InChI Key： PEENUNXWDSRJMM-SSDOTTSWSA-N
• SMILES： FC(C1=CN=CC(=C1)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid

The Comprehensive Overview of (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic Acid (CAS No. 1270086-01-5)

(2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid, identified by the CAS registry number 1270086-01-5, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its amino acid backbone, with a pyridine ring substituted at the 5-position with a trifluoromethyl group. The (2R) configuration denotes the specific stereochemistry at the second carbon atom, which is crucial for its biological activity and selectivity.

The synthesis of (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid involves a multi-step process, often employing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and potential therapeutic applications. The use of chiral auxiliaries and transition metal catalysts has been pivotal in achieving this level of control over the stereochemical outcome.

In terms of biological activity, (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid has demonstrated promising properties in various assays. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The trifluoromethyl group at the 5-position of the pyridine ring contributes significantly to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. This characteristic makes it a valuable lead compound in drug discovery efforts targeting central nervous system disorders.

Recent research has also explored the potential of (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid as a modulator of ion channels, particularly those involved in pain signaling. Preclinical studies have indicated that this compound can selectively inhibit voltage-gated sodium channels, which are key players in neuropathic pain. These findings suggest that it could serve as a novel analgesic agent with reduced side effects compared to currently available treatments.

The pharmacokinetic profile of (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid has been extensively studied, revealing favorable absorption and distribution properties. Its metabolic stability and excretion pathways have also been characterized, providing valuable insights into its suitability as an oral therapeutic agent. Ongoing studies are focused on optimizing its bioavailability and minimizing potential drug-drug interactions to enhance its therapeutic index.

In addition to its pharmacological applications, (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid has found utility in chemical synthesis as a versatile building block. Its amino acid functionality makes it an ideal substrate for peptide coupling reactions, enabling the construction of complex biomolecules with precision. The presence of the pyridine ring further expands its applicability in heterocyclic chemistry, where it can serve as a scaffold for constructing bioactive molecules.

The development of analytical methods for the characterization and quantification of (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid has also been a focus of recent research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to ensure accurate determination of its purity and stability under various conditions. These methods are essential for maintaining quality control during preclinical and clinical development.

In conclusion, (2R)-2-amino-3-[5-(trifluoromethyl)-3-pyridyl]propanoic acid (CAS No. 1270086-01-5) represents a compelling example of how structural diversity can be harnessed to create compounds with diverse biological activities. Its unique combination of stereochemistry, functional groups, and pharmacokinetic properties positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.